Cas no 1013-59-8 (2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI))

• Product Name: 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI)
• CAS No: 1013-59-8
• MF: C₁₀H₁₄NNaO₃
• MW: 219.212833881378
• CID: 139908
• PubChem ID: 23674500
• Update Time: 2025-04-19

2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI)
• Sodium(5S)-3-acetyl-5-[(S)-1-methylpropyl]-4-hydroxy-3-pyrroline-2-olate
• 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-, monosodium salt,[S-(R*,R*)]-
• 3-Pyrrolin-2-one, 3-acetyl-5-sec-butyl-4-hydroxy-, monosodiumsalt, L- (8CI)
• L-Tenuazonic acid sodium salt
• NSC 525816
• SodiumL-tenuazonate
• Tenuazonic acid sodium salt
• NSC-525816
• 1013-59-8
• 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrrolin-2-one monosodium salt
• 2H-Pyrrol-2-one, 3-acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-, monosodium salt, (S-(R*,R*))-
• UNII-J830SJ75M3
• 3-Pyrrolin-2-one, 3-acetyl-5-sec-butyl-4-hydroxy-, monosodium salt
• Sodium tenuazonate
• sodium;(2S)-4-acetyl-2-[(2S)-butan-2-yl]-5-oxo-1,2-dihydropyrrol-3-olate
• SODIUM L-TENUAZONATE
• TENUAZONIC ACID SODIUM SALT [MI]
• J830SJ75M3
• 2H-PYRROL-2-ONE, 3-ACETYL-1,5-DIHYDRO-4-HYDROXY-5-((1S)-1-METHYLPROPYL)-, MONOSODIUM SALT, (5S)-
• 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrrolin-2-one sodium salt
• 3-Acetyltetramic acid sodium salt
• Q27281333
• 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrolin-2-one, monosodium salt
• 3-Acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-2H-pyrrol-2-one sodium salt

• Inchi： 1S/C10H15NO3.Na/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8;/h5,8,13H,4H2,1-3H3,(H,11,14);/q;+1/p-1/t5-,8-;/m0./s1
• InChI Key： GNZBHOOZDKNFTO-XMLTWROESA-M
• SMILES： [Na+].[O-]C1=C(C(C)=O)C(N[C@H]1[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 219.08713759g/mol
• Monoisotopic Mass: 219.08713759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Specific Rotation: 546 -96.7° (c = 2.0 in methanol)

2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI) Security Information

• Safety Term：x and Na2O."> Poison by ingestion and intravenous routes. When heated to decomposition it emits toxic fumes of NOx and Na2O.